Cas no 2227648-92-0 ((2S)-4,4-difluoro-4-phenylbutan-2-ol)

(2S)-4,4-Difluoro-4-phenylbutan-2-ol is a chiral fluorinated alcohol with a phenyl-substituted butane backbone. Its stereospecific (S)-configuration and difluoromethylene group enhance its utility as a versatile intermediate in organic synthesis and pharmaceutical applications. The fluorine atoms impart increased metabolic stability and lipophilicity, making it valuable for drug design and bioactive molecule development. The hydroxyl group provides a reactive site for further derivatization, enabling incorporation into complex scaffolds. Its well-defined stereochemistry ensures consistency in asymmetric synthesis, while the phenyl ring offers opportunities for π-π interactions in target binding. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships and optimizing pharmacokinetic properties.
(2S)-4,4-difluoro-4-phenylbutan-2-ol structure
2227648-92-0 structure
Product Name:(2S)-4,4-difluoro-4-phenylbutan-2-ol
CAS No:2227648-92-0
MF:C10H12F2O
MW:186.198490142822
CID:6183128
PubChem ID:165735246
Update Time:2025-06-15

(2S)-4,4-difluoro-4-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-4,4-difluoro-4-phenylbutan-2-ol
    • EN300-1862133
    • 2227648-92-0
    • Inchi: 1S/C10H12F2O/c1-8(13)7-10(11,12)9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3/t8-/m0/s1
    • InChI Key: IBYLOEUGMMAWGM-QMMMGPOBSA-N
    • SMILES: FC(C1C=CC=CC=1)(C[C@H](C)O)F

Computed Properties

  • Exact Mass: 186.08562133g/mol
  • Monoisotopic Mass: 186.08562133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

(2S)-4,4-difluoro-4-phenylbutan-2-ol Pricemore >>

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Additional information on (2S)-4,4-difluoro-4-phenylbutan-2-ol

Comprehensive Overview of (2S)-4,4-difluoro-4-phenylbutan-2-ol (CAS No. 2227648-92-0)

(2S)-4,4-difluoro-4-phenylbutan-2-ol (CAS No. 2227648-92-0) is a chiral fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethylene group and phenyl ring, make it a valuable intermediate for synthesizing bioactive molecules. The compound's stereospecificity (2S configuration) further enhances its utility in asymmetric synthesis, a hot topic in modern drug discovery.

Recent trends in fluorinated compound research highlight the growing demand for (2S)-4,4-difluoro-4-phenylbutan-2-ol due to its potential applications in proteolysis-targeting chimeras (PROTACs) and kinase inhibitors. These areas align with current searches for "fluorine in drug design" and "chiral building blocks for pharmaceuticals," reflecting industry interest in improving drug efficacy and metabolic stability. The compound's lipophilicity modulation properties are also critical for optimizing bioavailability—a frequent concern in AI-driven molecular property predictions.

From a synthetic chemistry perspective, the preparation of CAS 2227648-92-0 often involves asymmetric reduction or enzymatic resolution methods. Researchers frequently search for "green synthesis of fluorinated alcohols," emphasizing the need for sustainable approaches. The compound's thermal stability and solubility profile (typically in polar aprotic solvents) make it suitable for diverse reaction conditions, addressing common queries about "handling fluorinated intermediates."

Analytical characterization of (2S)-4,4-difluoro-4-phenylbutan-2-ol typically employs chiral HPLC and 19F NMR spectroscopy—techniques dominating searches like "fluorine NMR interpretation." The compound's crystalline form (when isolated) has been studied via X-ray diffraction, contributing to discussions about "solid-state fluorine interactions." These analytical aspects are crucial for quality control, especially given the pharmaceutical industry's focus on ICH guidelines for impurities.

Emerging applications of this compound include its use in PET radiopharmaceuticals (due to fluorine-18 incorporation potential) and liquid crystal materials. These align with trending searches for "fluorine in imaging agents" and "smart materials chemistry." The hydrogen bonding capacity of the hydroxyl group adds another dimension to its molecular recognition properties, relevant to supramolecular chemistry studies.

Regulatory considerations for CAS 2227648-92-0 focus on REACH compliance and GMP-grade synthesis—key terms in pharmaceutical manufacturing searches. While not classified as hazardous under current systems, proper handling of fluorinated compounds remains a frequent training topic, as seen in queries about "safe fluorochemical practices." The compound's environmental persistence profile is also under study, reflecting broader concerns about sustainable fluorine chemistry.

In conclusion, (2S)-4,4-difluoro-4-phenylbutan-2-ol represents a versatile scaffold bridging multiple disciplines. Its relevance to precision medicine (through chiral drugs) and material science ensures continued research interest. Future directions may explore its catalytic applications or role in bioorthogonal chemistry—areas generating substantial academic and industrial curiosity.

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